2-Bromocyclododecan-1-ol

• CAS No.: 83602-77-1
• Molecular Formula: C12H23BrO
• Molecular Weight: 263.21 g/mol
• IUPAC Name: 2-bromocyclododecan-1-ol
• InChI: InChI=1S/C12H23BrO/c13-11-9-7-5-3-1-2-4-6-8-10-12(11)14/h11-12,14H,1-10H2
• InChI Key: GPQKFSWOEWRUKP-UHFFFAOYSA-N
• Canonical SMILES: C1CCCCCC(C(CCCC1)O)Br

Description

2-Bromocyclododecan-1-ol (2-BCD) is a brominated cyclic alcohol and a key metabolite of α-hexabromocyclododecane (α-HBCDD), a brominated flame retardant. Structurally, 2-BCD features a cyclododecane ring substituted with a hydroxyl group at position 1 and a bromine atom at position 2. Its molecular formula is C₁₂H₂₃BrO, distinguishing it from linear brominated alkanols such as 12-bromododecan-1-ol (C₁₂H₂₅BrO) .

2-BCD is generated during the anaerobic biodegradation of α-HBCDD in wastewater treatment systems, with subsequent aerobic degradation contributing to its removal . Studies report a maximum removal efficiency of 63.6% for 2-BCD in sequential anaerobic/aerobic bioreactors, highlighting its environmental persistence and transformation dynamics .

Comparison with Similar Compounds

Key Differences:

Property	2-BCD	α-HBCDD
Structure	Monobrominated cyclic alcohol	Hexabrominated cyclic alkane
Molecular Formula	C₁₂H₂₃BrO	C₁₂H₁₈Br₆
log KOW	4.90	7.74
Hydrophobicity	Moderate	High
Biodegradation Pathway	Anaerobic production, aerobic removal	Anaerobic persistence, limited removal

• Environmental Behavior :

  • α-HBCDD exhibits minimal degradation in anaerobic systems (removal efficiency <18.3% overall) but serves as a precursor to 2-BCD under these conditions .
  • 2-BCD is less hydrophobic than α-HBCDD (log KOW difference: 2.84), facilitating its mobility in aqueous environments .

• Treatment Efficiency :

  • In sequential bioreactors, 2-BCD removal reaches 17% in aerobic systems at 55-day sludge retention time (SRT), compared to α-HBCDD’s near-negligible anaerobic removal .

Other Brominated Compounds

12-Bromododecane-1-thiol

• Structure : Linear dodecane chain with terminal thiol (-SH) and bromine groups (C₁₂H₂₅BrS).
• However, its safety profile and reactivity differ significantly due to the thiol group .

12-Bromododecan-1-ol

• Structure : Linear dodecane with hydroxyl and bromine termini (C₁₂H₂₅BrO).
• No direct comparative data are available in the provided evidence .

Research Findings and Data

Table 1: Effluent Concentrations and Removal Efficiencies of 2-BCD and α-HBCDD

SRT (Days)	2-BCD Anaerobic Effluent (μg/L)	α-HBCDD Total Removal (%)	2-BCD Sequential Removal (%)
5	0.0015 ± 0.0002	18.3 ± 1.5	56.2 ± 3.1
55	0.0011 ± 0.0001	18.3 ± 1.5	63.6 ± 2.8

• Key Trends :
  • 2-BCD concentrations decrease marginally with increasing SRT in anaerobic reactors, but significant removal occurs only in aerobic phases .
  • α-HBCDD removal remains static across SRTs, underscoring its recalcitrance .